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98

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 98, also known as Fluorescent Yellow 3G, is a synthetic organic dye notable
for its vibrant greenish-yellow fluorescence and high thermal stability.[1][2][3] This technical
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, synthesis, and applications. All quantitative data are presented in structured tables
for clarity and comparative analysis. Detailed experimental methodologies, where available in
the public domain, are also provided.

Chemical Identity and Structure

Solvent Yellow 98 is chemically identified as 2-octadecyl-1H-thioxantheno[2,1,9-
deflisoquinoline-1,3(2H)-dione.[4][5] It belongs to the thioxanthene class of dyes.[6][7]

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b076899?utm_src=pdf-interest
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.nbinno.com/article/dyes/exploring-the-properties-and-applications-of-solvent-yellow-98-for-fiber-dyeing-pw
https://www.dayglo.in/images/pdf/solvent_new/solvent-yellow-98.pdf
https://www.precisechem.com/solvent-yellow-98-product/
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Yellow-98
https://www.jnogilvychem.com/products/solvent-yellow-98-353499.html
https://www.chemnet.com/ChinaSuppliers/53514/Solvent-Yellow-98--2407485.html
https://www.union-pigment.com/china/solvent-yellow-98.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
14-octadecyl-8-thia-14-
azapentacyclo[10.6.2.02,7.0°,1°.016,2%icosa-
IUPAC Name
1(19),2,4,6,9,11,16(20),17-octaene-13,15-
dione[4]
Synonyms Fluorescent Yellow 3G, C.I. 56238[5][8][9]
CAS Number 12671-74-8, 27870-92-4[4][8][9][10]

Molecular Formula

C36HasNO2S[4][9][10][11][12]

Molecular Weight 555.81 g/mol [4][9][10][12]
CCCCCCCCCCCCCCCCCCN1C(=0)C2=C3C(
SMILES =CC=C4C3=C(C=C2)C5=CC=CC=C5S4)C1=0][

10]

Below is a diagram illustrating the general synthesis workflow for Solvent Yellow 98.
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General Synthesis Workflow for Solvent Yellow 98

4-Nitro[1.8]naphthalic anhydride 2-Aminobenzenethiol

Etherification

Intermediate Thioether Octadecylamine

N\

Amination/
Imidization

Naphthalimide Intermediate Sodium Nitrite

Diazotization

Diazo Intermediate Copper Sulfate

Ring Closure

Crude Solvent Yellow 98

Soda Boiling/
Alkali Treatment

Purified Solvent Yellow 98
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Caption: General Synthesis Workflow for Solvent Yellow 98.
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Physicochemical Properties

Solvent Yellow 98 is a greenish-yellow to yellow-orange powder.[5][8][11] It is characterized by
its insolubility in water and good solubility in various organic solvents.[5][11][13]

Table 2: Physical Properties

Property Value

Appearance Greenish yellow powder[2][8]
Melting Point 267 °C[2][8]

Boiling Point 699.9 °C at 760 mmHg[14][15]
Density 0.64 g/cm?3[2][8]

Flash Point 377.1 °C[14][15]

Vapor Pressure 1.94E-19 mmHg at 25°C[15]

Table 3: Solubility at 20°C (g/L)

Solvent Solubility
Acetone 2.2[2][8][13]
Butyl Acetate 1.6[2][8][13]
Methylbenzene 53.9[2][8][13]
Dichloromethane 186.3[2][8][13]
Ethyl Alcohol 1.1[2][8][13]

Table 4: Resistance and Fastness Properties
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Property Rating/Value

6-7 (on a scale of 1-8, where 8 is superior)[16]

Light Fastness in PS
[21[71[8]

Heat Resistance in PS 300 °C[16][2][7][8]
Acid Resistance 5[17]

Alkali Resistance 5[17][18]

Water Resistance 5[17]

Experimental Protocols
General Synthesis Method

A common manufacturing method for Solvent Yellow 98 involves a multi-step chemical
synthesis.[6][9][13][15][19]

Protocol:

Etherification: 4-Nitro[10][15]naphthalic anhydride is reacted with 2-Aminobenzenethiol.[9]
[11]

Amination and Imidization: The resulting thioether is then reacted with Octadecylamine to
form an naphthalimide intermediate.[9][11][13][15]

Diazotization: The free amino group of the intermediate is diazotized using sodium nitrite.[9]
[13][15]

Ring Closure: A ring closure reaction is induced in the presence of copper sulfate
monohydrate.[9][13][15]

Purification: The crude product is boiled with soda (liquid alkali treatment) to yield the final
product.[9][13][15]

Final Processing: The product is then filtered, dried, and crushed to obtain the finished

powder.[15]
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The logical relationship of the synthesis steps is visualized below.

Logical Flow of Solvent Yellow 98 Synthesis

Starting Materials

4-Nitro[1.8]naphthalic anhydride 2-Aminobenzenethiol Octadecylamine Sodium Nitrite Copper Sulfate

1 T / /

\

Syhthesis Steps

Step 1: Etherification

Step 2: Amination/Imidization

Step 3: Diazotization

Step 4: Ring Closure

Step 5: Purification

Solvent Yellow 98

Click to download full resolution via product page
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Caption: Logical Flow of Solvent Yellow 98 Synthesis.

Applications

Solvent Yellow 98 is widely used as a coloring agent in various industries due to its excellent
solubility in organic solvents and vibrant fluorescence.[1][5]

o Plastics: It is extensively used for coloring a wide range of plastics, including polystyrene
(PS), high-impact polystyrene (HIPS), acrylonitrile butadiene styrene (ABS), polycarbonate
(PC), polyvinyl chloride (RPVC), polymethyl methacrylate (PMMA), styrene-acrylonitrile
(SAN), acrylonitrile styrene (AS), and polyethylene terephthalate (PET).[2][8][13][19]

o Fibers: The dye is suitable for coloring polyester and polyamide (PA6) fibers, though its use
in PAG6 is limited.[1][5]

 Inks and Coatings: Its fluorescent properties make it a valuable component in fluorescent
inks.[16][7][8]

e Specialty Applications: It is also used in guideboard survival suits and has been reported in a
patent for a non-destructive testing aerosol to detect microcracks.[2][7][8]

Safety and Handling

For detailed safety and handling information, it is recommended to consult the Safety Data
Sheet (SDS). General precautions include avoiding contact with skin and eyes, preventing dust
formation, and ensuring adequate ventilation during handling.[20][21] Store in a tightly closed
container in a dry, cool, and well-ventilated place.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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